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These application notes provide a detailed protocol for the immunohistochemical (IHC)

detection of Cytochrome P450 Family 4 Subfamily Z Member 1 (CYP4Z1) in formalin-fixed,

paraffin-embedded (FFPE) tissue sections. This protocol is intended for researchers, scientists,

and drug development professionals investigating the expression and localization of CYP4Z1 in

various tissues, particularly in the context of cancer research.

Introduction
CYP4Z1 is a member of the cytochrome P450 superfamily of enzymes, which are involved in

the metabolism of various endogenous and exogenous compounds.[1][2] This particular

enzyme is of significant interest in oncology as it is overexpressed in several types of cancer,

including breast, ovarian, colon, and cervical cancer, while showing limited expression in

corresponding normal tissues.[3][4][5][6][7] The overexpression of CYP4Z1 has been

associated with poor prognosis, late-stage disease, and lymph node metastasis in some

cancers.[4][6] Functionally, CYP4Z1 is involved in fatty acid metabolism and has been shown to

catalyze the hydroxylation of lauric and myristic acids.[6][8] It is also implicated in the

metabolism of arachidonic acid to 20-hydroxyeicosatetraenoic acid (20-HETE), a signaling

molecule that can promote tumor growth and angiogenesis.[2][6]

These characteristics make CYP4Z1 a potential biomarker for cancer diagnosis and prognosis,

as well as a promising therapeutic target.[1] Immunohistochemistry is a powerful technique to

visualize the in-situ expression and localization of CYP4Z1 protein in tissue samples, providing

valuable insights into its role in pathology.
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Experimental Workflow
The following diagram outlines the major steps in the immunohistochemistry protocol for

CYP4Z1 detection.
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Caption: Immunohistochemistry workflow for CYP4Z1 detection.
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Signaling Pathway of CYP4Z1 in Cancer
The diagram below illustrates the proposed signaling pathway of CYP4Z1 in promoting cancer

progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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